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molecular formula C9H10N4OS2 B8745103 6-Amino-2-[[(2-methyl-4-thiazolyl)methyl]thio]-4(3H)-pyrimidinone

6-Amino-2-[[(2-methyl-4-thiazolyl)methyl]thio]-4(3H)-pyrimidinone

Cat. No. B8745103
M. Wt: 254.3 g/mol
InChI Key: AVDFHFYRXCTPOW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06790850B1

Procedure details

4-Amino-6-hydroxy-2-mercaptopyrimidine hydrate (16.1 g) and powdered sodium hydroxide (8.0 g) was stirred in dry DMF (100 ml) for 20 mins. 4-Chloromethyl-2-methylthiazole hydrochloride monohydrate (20 g) was added portionwise and the resulting suspension stirred 18 hrs. The mixture was poured onto water and the solid collected, washed with water and dried to afford the sub-title compound (24.3 g)
Name
4-Amino-6-hydroxy-2-mercaptopyrimidine hydrate
Quantity
16.1 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
8 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
100 mL
Type
solvent
Reaction Step One
Name
4-Chloromethyl-2-methylthiazole hydrochloride monohydrate
Quantity
20 g
Type
reactant
Reaction Step Two
Name
sub-title compound

Identifiers

REACTION_CXSMILES
O.[NH2:2][C:3]1[CH:8]=[C:7]([OH:9])[N:6]=[C:5]([SH:10])[N:4]=1.[OH-].[Na+].O.Cl.Cl[CH2:16][C:17]1[N:18]=[C:19]([CH3:22])[S:20][CH:21]=1>CN(C=O)C>[NH2:2][C:3]1[N:4]=[C:5]([S:10][CH2:16][C:17]2[N:18]=[C:19]([CH3:22])[S:20][CH:21]=2)[NH:6][C:7](=[O:9])[CH:8]=1 |f:0.1,2.3,4.5.6|

Inputs

Step One
Name
4-Amino-6-hydroxy-2-mercaptopyrimidine hydrate
Quantity
16.1 g
Type
reactant
Smiles
O.NC1=NC(=NC(=C1)O)S
Name
sodium hydroxide
Quantity
8 g
Type
reactant
Smiles
[OH-].[Na+]
Name
DMF
Quantity
100 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
4-Chloromethyl-2-methylthiazole hydrochloride monohydrate
Quantity
20 g
Type
reactant
Smiles
O.Cl.ClCC=1N=C(SC1)C

Conditions

Stirring
Type
CUSTOM
Details
the resulting suspension stirred 18 hrs
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
The mixture was poured onto water
CUSTOM
Type
CUSTOM
Details
the solid collected
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 18 h
Name
sub-title compound
Type
product
Smiles
NC1=CC(NC(=N1)SCC=1N=C(SC1)C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 24.3 g
YIELD: CALCULATEDPERCENTYIELD 96.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.